Cas no 756475-16-8 (3-fluoroazepan-4-one)

• Product Name: 3-fluoroazepan-4-one
• CAS No: 756475-16-8
• MF: C₆H₁₀FNO
• MW: 131.148105144501
• CID: 5653516
• PubChem ID: 71379832
• Update Time: 2025-06-23

3-fluoroazepan-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Azepin-4-one, 3-fluorohexahydro-
• 3-fluoroazepan-4-one

• Inchi： 1S/C6H10FNO/c7-5-4-8-3-1-2-6(5)9/h5,8H,1-4H2
• InChI Key： LFBODVGGZGUBCL-UHFFFAOYSA-N
• SMILES： N1CCCC(=O)C(F)C1

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 196.2±40.0 °C(Predicted)
• pka: 7.73±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 3-fluoroazepan-4-one

3-Fluoroazepan-4-one: A Comprehensive Overview

3-Fluoroazepan-4-one (CAS No. 756475-16-8) is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, also referred to as fluorinated azepanone, belongs to the class of cyclic ketones and is characterized by its seven-membered ring structure with a fluorine substituent. The presence of the fluorine atom introduces distinct electronic and steric effects, making it a valuable molecule for both academic and industrial research.

The synthesis of 3-fluoroazepan-4-one involves a multi-step process that typically begins with the preparation of the corresponding azepane derivative. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as ring-closing reactions or fluorination steps. These innovations have not only improved the yield but also reduced the environmental footprint of the synthesis process.

One of the most intriguing aspects of 3-fluoroazepan-4-one is its pharmacological profile. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes, making it a potential lead molecule for drug discovery. In particular, its ability to modulate enzyme activity without causing significant cytotoxicity has been highlighted in recent publications. Researchers are currently investigating its potential as a therapeutic agent in conditions such as neurodegenerative diseases and inflammatory disorders.

In addition to its pharmacological applications, 3-fluoroazepan-4-one has also found use in materials science. Its rigid seven-membered ring structure and electron-withdrawing fluorine substituent make it an attractive candidate for designing advanced materials with tailored properties. For example, it has been employed as a building block for constructing supramolecular assemblies and functional polymers. These applications underscore the versatility of this compound across diverse scientific disciplines.

From an analytical standpoint, the characterization of 3-fluoroazepan-4-one has been significantly enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These analytical tools are essential for ensuring the quality of the compound during both research and production phases.

Looking ahead, the future of 3-fluoroazepan-4-one appears promising, with ongoing research exploring its potential in green chemistry and sustainable processes. Scientists are particularly interested in leveraging its unique properties to develop eco-friendly alternatives to traditional chemical processes. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing both scientific knowledge and industrial applications.